Methyl (4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)carbamate

• IUPAC Name: methyl N-[4-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C14H12F3N3O4S/c1-23-13(22)20-12-19-9(7-25-12)6-11(21)18-8-2-4-10(5-3-8)24-14(15,16)17/h2-5,7H,6H2,1H3,(H,18,21)(H,19,20,22)
• InChI Key: IHGFWOVPWMXWMV-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NC1=NC(=CS1)CC(=O)NC2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C14H12F3N3O4S
• Molecular Weight: 375.32 g/mol

Description

The compound “Methyl (4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)carbamate” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Chemical Transformations

Research has focused on developing novel synthetic routes and transformations for related carbamate compounds, which are essential for diversifying the chemical and biological properties of these molecules. For instance, Velikorodov et al. (2011) reported on the synthesis of 3-pyrrol-3′-yloxindoles with a carbamate function, demonstrating innovative approaches to carbamate chemistry, which could be applicable to the synthesis and modification of the compound (Velikorodov, Kuanchalieva, & Ionova, 2011). Similarly, Velikorodov et al. (2014) synthesized N-arylcarbamates with a tetrazole fragment, showcasing methods that could potentially be adapted for the functionalization of methyl (4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)carbamate to enhance its properties (Velikorodov, Stepkina, Ionova, & Melent’eva, 2014).

Antimicrobial Activity and Potential Therapeutic Uses

A significant direction of research is investigating the antimicrobial properties and potential therapeutic uses of carbamate derivatives. Hussein (2018) explored the synthesis of novel sulfonamide hybrids bearing carbamate/acyl-thiourea scaffolds, evaluating their antimicrobial activities. Such studies indicate the potential of methyl (4-(2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thiazol-2-yl)carbamate and its derivatives in antimicrobial applications (Hussein, 2018).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other molecules in a system. Unfortunately, the mechanism of action for this specific compound is not provided in the searched resources.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, the safety and hazards information for this specific compound is not provided in the searched resources.